Cas no 2228340-38-1 (3-(2-Cyanophenyl)-2-hydroxy-3-methylbutanoic acid)

• Product Name: 3-(2-Cyanophenyl)-2-hydroxy-3-methylbutanoic acid
• CAS No: 2228340-38-1
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 5791366
• PubChem ID: 165616275
• Update Time: 2025-10-30

3-(2-Cyanophenyl)-2-hydroxy-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-cyanophenyl)-2-hydroxy-3-methylbutanoic acid
• 2228340-38-1
• EN300-1814543
• 3-(2-Cyanophenyl)-2-hydroxy-3-methylbutanoic acid

• Inchi： 1S/C12H13NO3/c1-12(2,10(14)11(15)16)9-6-4-3-5-8(9)7-13/h3-6,10,14H,1-2H3,(H,15,16)
• InChI Key： USPHMQMNIKMKQT-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C(C)(C)C1C=CC=CC=1C#N

Computed Properties

• Exact Mass: 219.08954328g/mol
• Monoisotopic Mass: 219.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 81.3Ų

Additional information on 3-(2-Cyanophenyl)-2-hydroxy-3-methylbutanoic acid

Introduction to 3-(2-Cyanophenyl)-2-hydroxy-3-methylbutanoic acid (CAS No: 2228340-38-1)

3-(2-Cyanophenyl)-2-hydroxy-3-methylbutanoic acid, identified by the Chemical Abstracts Service Number (CAS No) 2228340-38-1, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a cyanophenyl group and a hydroxymethylbutanoic acid backbone, has garnered attention due to its structural complexity and potential biological activities. The presence of both electron-withdrawing and hydrogen-bonding functional groups makes it a versatile scaffold for drug discovery and molecular design.

The structure of 3-(2-cyanophenyl)-2-hydroxy-3-methylbutanoic acid exhibits a unique combination of pharmacophoric elements that are often explored in medicinal chemistry. The cyanophenyl moiety, characterized by its electron-withdrawing nature, can modulate the electronic properties of adjacent functional groups, while the hydroxymethylbutanoic acid segment provides opportunities for hydrogen bonding interactions. Such features are critical in designing molecules with enhanced binding affinity and selectivity towards biological targets.

In recent years, the exploration of cyanophenyl derivatives has seen considerable progress, particularly in the context of central nervous system (CNS) drugs and anti-inflammatory agents. The electron-withdrawing effect of the cyano group enhances lipophilicity, facilitating blood-brain barrier penetration, while the phenolic hydroxyl group serves as a hydrogen bond acceptor, improving receptor binding. This dual functionality has been leveraged in the development of novel therapeutic agents targeting neurological disorders.

Furthermore, the hydroxymethylbutanoic acid moiety in 3-(2-cyanophenyl)-2-hydroxy-3-methylbutanoic acid contributes to its solubility and metabolic stability, key factors in drug formulation. The chiral center at the third carbon of the butanoic acid chain allows for stereochemical variation, enabling the synthesis of enantiomerically pure compounds that may exhibit differential pharmacological profiles. Such stereochemical diversity is increasingly recognized as a critical aspect of modern drug design.

Recent studies have highlighted the potential of 3-(2-cyanophenyl)-2-hydroxy-3-methylbutanoic acid as an intermediate in the synthesis of more complex pharmacophores. For instance, its conversion into amides or esters can yield derivatives with altered bioavailability and target specificity. The compound’s reactivity also makes it suitable for exploring novel synthetic pathways, such as transition-metal-catalyzed cross-coupling reactions, which are integral to modern organic synthesis methodologies.

The pharmaceutical industry has shown particular interest in hydroxymethylbutanoic acid derivatives, given their role as metabolic intermediates and their potential to enhance drug-like properties such as solubility and bioavailability. The structural motif is found in several approved drugs, where it contributes to both efficacy and safety profiles. Consequently, 3-(2-cyanophenyl)-2-hydroxy-3-methylbutanoic acid represents a promising candidate for further investigation in this context.

From a synthetic chemistry perspective, the preparation of 3-(2-cyanophenyl)-2-hydroxy-3-methylbutanoic acid involves multi-step sequences that showcase advanced techniques in organic synthesis. Key steps include cyanation reactions to introduce the cyano group onto the phenyl ring, followed by hydroxymethylation at the terminal carbon of the butanoic acid chain. These processes highlight the compound’s utility as a building block for more complex molecules.

The biological activity of 3-(2-cyanophenyl)-2-hydroxy-3-methylbutanoic acid has been preliminarily explored in vitro using cell-based assays. Early findings suggest potential interactions with enzymes involved in inflammatory pathways, making it a candidate for therapeutic intervention in chronic inflammatory diseases. Additionally, its structural features align with known binding pockets of neurotransmitter receptors, raising possibilities for applications in neuropharmacology.

The development of novel synthetic methodologies for cyanophenyl-containing compounds remains an active area of research. Advances in catalytic systems have enabled more efficient and selective introductions of cyano groups into aromatic rings, reducing byproduct formation and improving overall yields. Such improvements are crucial for scaling up production and facilitating further exploration of these derivatives’ pharmacological potential.

In conclusion,3-(2-cyanophenyl)-2-hydroxy-3-methylbutanoic acid (CAS No: 2228340-38-1) is a structurally intriguing compound with significant pharmaceutical relevance. Its unique combination of functional groups positions it as a valuable intermediate in drug discovery programs targeting neurological and inflammatory disorders. Ongoing research continues to uncover new synthetic strategies and biological applications for this molecule and its derivatives.